N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C20H20FN3O3S/c1-14-3-4-15(2)19(13-14)28(26,27)22-11-12-24-20(25)10-9-18(23-24)16-5-7-17(21)8-6-16/h3-10,13,22H,11-12H2,1-2H3
• InChI Key: ZKNLMBQZTSTWBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C20H20FN3O3S
• Molecular Weight: 401.5 g/mol
• CAS No.: 921880-01-5

Description

N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H20FN3O3S and its molecular weight is 401.46. The purity is usually 95%.
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Scientific Research Applications

Fluorochemicals in Environmental Health

Research on fluorochemicals, such as perfluorooctanesulfonate (PFOS) and perfluorooctanoate (PFOA), has been extensive due to their widespread use and persistence in the environment. Studies have focused on understanding the concentration of these chemicals in human blood over time, indicating an increase in serum fluorochemical concentrations between 1974 and 1989, with a plateau observed towards 2001 (Olsen et al., 2005)(Olsen et al., 2005). This research is critical for assessing the impact of environmental exposure to fluorochemicals on human health and has implications for regulatory policies and public health interventions.

Fluorochemical Exposure and Human Health

Further studies investigate the serum concentrations of fluorochemicals in specific populations, such as the elderly, to assess potential health risks associated with exposure (Olsen et al., 2004)(Olsen et al., 2004). Understanding the distribution and effects of these chemicals in different demographic groups helps in identifying vulnerable populations and formulating targeted health advisories.

Metabolism and Disposition of Fluorochemicals

The metabolism and disposition of fluorochemical-based drugs in humans have been a significant area of research, providing insights into how these compounds are processed and eliminated from the body. For instance, studies on the metabolism and disposition of specific GABA-A receptor agonists reveal the pathways through which these drugs are metabolized and the potential implications for their pharmacokinetics and toxicity (Polsky-Fisher et al., 2006)(Polsky-Fisher et al., 2006). Such research is crucial for drug development and safety assessment, ensuring that therapeutic agents are both effective and safe for human use.

Environmental Monitoring and Public Health

The development of methods for the detection and quantification of fluorochemicals in biological samples is essential for monitoring environmental exposure and its health impacts. Advanced analytical techniques enable the identification of various fluorochemicals in human serum and milk, aiding in the assessment of exposure levels and potential health risks (Kuklenyik et al., 2004)(Kuklenyik et al., 2004). These methodologies are instrumental in conducting epidemiological studies and informing public health policies.